2-({[(Cyclohexylmethyl)carbamoyl]methyl}sulfanyl)benzoic acid

• IUPAC Name: 2-[2-(cyclohexylmethylamino)-2-oxoethyl]sulfanylbenzoic acid
• InChI: InChI=1S/C16H21NO3S/c18-15(17-10-12-6-2-1-3-7-12)11-21-14-9-5-4-8-13(14)16(19)20/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,17,18)(H,19,20)
• InChI Key: KDNJMNUPXYQVBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC(=O)CSC2=CC=CC=C2C(=O)O
• Molecular Formula: C16H21NO3S
• DSSTOX Substance ID: DTXSID101331227
• Molecular Weight: 307.4 g/mol
• Solubility: 44.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 793716-20-8

Description

“2-({[(Cyclohexylmethyl)carbamoyl]methyl}sulfanyl)benzoic acid” is a chemical compound with the CAS Number: 793716-20-8. It has a molecular weight of 307.41. The IUPAC name for this compound is 2-({2-[(cyclohexylmethyl)amino]-2-oxoethyl}sulfanyl)benzoic acid. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H21NO3S/c18-15(17-10-12-6-2-1-3-7-12)11-21-14-9-5-4-8-13(14)16(19)20/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,17,18)(H,19,20). This code can be used to generate a 3D structure of the molecule for further analysis.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 307.41. It is a powder at room temperature. Unfortunately, other physical and chemical properties like melting point, boiling point, and solubility are not available in the current data.

Scientific Research Applications

Antimicrobial Activity

One area of application involves novel structures derived from benzoic acid sulfanyl derivatives, exhibiting potent and selective activities against bacterial pathogens. For instance, derivatives have shown significant in vitro microbiological activity against Helicobacter pylori, a gastric pathogen, including strains resistant to common antibiotics. These compounds were identified to meet several critical criteria for novel anti-H. pylori agents due to their low minimal inhibition concentrations and a clinically acceptable level of resistance development (Carcanague et al., 2002).

Catalysis and Organic Synthesis

In organic synthesis, sulfur-containing benzoic acid derivatives have been utilized to develop novel heterocyclic systems through reactions with α,α′-dihalo ketones. These reactions have led to the creation of previously unknown compounds, highlighting the role of these benzoic acid derivatives in facilitating innovative synthetic pathways (Tokareva et al., 2011).

Stress Tolerance in Plants

Benzoic acid and its derivatives have been explored for their regulatory role in inducing multiple stress tolerances in plants. Studies have shown that these compounds can effectively induce tolerance to heat, drought, and chilling stress in crops like bean and tomato, thereby supporting the development of stress-resistant plant varieties (Senaratna et al., 2004).

Environmental and Health Safety

Research on the environmental presence and health implications of benzoic acid derivatives, widely used as food preservatives and in pharmaceuticals, underscores the importance of understanding the exposure, metabolism, and potential health impacts of these compounds. This research aids in assessing the safety and regulatory compliance of benzoic acid derivatives in consumer products (del Olmo et al., 2017).

Safety and Hazards

This compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The associated precautionary statements advise avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.